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Compound of Interest

Compound Name: MI-1061 Tfa

Cat. No.: B15564172

Essential Safety and Handling Guide for MI-1061
Tfa

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling MI-1061 Tfa. The following procedures are designed
to ensure the safe handling, use, and disposal of this potent MDM2 inhibitor.

MI-1061 Tfa is the trifluoroacetic acid (TFA) salt of MI-1061. While a specific Safety Data Sheet
(SDS) for MI-1061 Tfa is not readily available, the handling precautions are largely dictated by
the hazardous nature of Trifluoroacetic Acid, which is corrosive, toxic, and can cause severe
skin burns and eye damage.[1][2] Additionally, as MI-1061 is a potent, biologically active
compound that activates p53, appropriate precautions for handling a potent compound must be
observed to avoid absorption and potential long-term health effects.[3][4][5]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling Mi-
1061 Tfa.
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PPE Category Specification

Chemical safety goggles and a face shield are
required. Standard safety glasses are not
sufficient. Must comply with OSHA 29 CFR
1910.133 or European Standard EN166.

Eye and Face Protection

Appropriate chemical-resistant gloves must be
) worn. Employers should select gloves based on

Hand Protection ) o
an evaluation of the performance characteristics

relative to the tasks.

A NIOSH-approved respirator is required if
) ) working outside of a certified chemical fume
Respiratory Protection ] ] ) ]
hood or if there is a risk of generating dusts or

aerosols.

Alab coat, long pants, and closed-toe shoes are
Protective Clothi mandatory. For larger quantities or in case of a
rotective Clothing ) ) ]
spill, chemical-resistant overalls and boots are

recommended.

Experimental Protocol: Safe Handling of MI-1061 Tfa

1. Preparation and Engineering Controls:

o All work with solid or concentrated solutions of MI-1061 Tfa must be conducted in a certified
chemical fume hood to prevent inhalation of vapors or dust.

o Ensure a safety shower and eyewash station are readily accessible and have been recently
tested.

o Prepare all necessary materials and equipment before handling the compound to minimize
time spent in the fume hood.

2. Weighing and Reconstitution:

» When weighing the solid compound, use a balance inside the fume hood.
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To avoid generating dust, handle the solid carefully.

When reconstituting, slowly add the solvent to the solid to prevent splashing. MI-1061 Tfa is
often dissolved in DMSO for experimental use.

. Experimental Use:
Keep all containers of MI-1061 Tfa tightly sealed when not in use.

Use appropriate labware (e.g., glass or compatible plastic) to prevent degradation or reaction
with the container.

Clearly label all solutions containing MI-1061 Tfa with the compound name, concentration,
solvent, date, and appropriate hazard warnings.

. Spill and Emergency Procedures:

In case of skin contact, immediately flush the affected area with copious amounts of water for
at least 15 minutes and seek medical attention.

In case of eye contact, immediately flush the eyes with plenty of water for at least 15
minutes, also under the eyelids, and seek immediate medical attention.

For a small spill, absorb the material with an inert, non-combustible absorbent (e.g., sand,
earth) and place it in a sealed container for disposal.

For a large spill, evacuate the area and contact your institution's environmental health and
safety department.

. Disposal Plan:

All waste containing MI-1061 Tfa, including empty containers, contaminated PPE, and
experimental waste, must be disposed of as hazardous chemical waste.

Do not empty into drains, as Trifluoroacetic Acid can be harmful to aquatic organisms.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Workflow for Safe Handling of MI-1061 Tfa
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Caption: Logical workflow for the safe handling of MI-1061 Tfa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. azupcriversitestorage01.blob.core.windows.net
[azupcriversitestorage01.blob.core.windows.net]

e 2. tcichemicals.com [tcichemicals.com]
o 3. medchemexpress.com [medchemexpress.com]

e 4. Discovery of MD-224 as a First-in-Class, Highly Potent and Efficacious PROTAC MDM2
Degrader Capable of Achieving Complete and Durable Tumor Regression - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling MI-1061
Tfa]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564172#personal-protective-equipment-for-
handling-mi-1061-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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